2-Bromo-2-methylcyclopropane-1-carbaldehyde
Overview
Description
2-Bromo-2-methylcyclopropane-1-carbaldehyde is a chemical compound with the molecular formula C5H7BrO and a molecular weight of 163.01 . It is used in scientific research.
Molecular Structure Analysis
The InChI code for 2-Bromo-2-methylcyclopropane-1-carbaldehyde is1S/C5H7BrO/c1-5(6)2-4(5)3-7/h3-4H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
The predicted boiling point of 2-Bromo-2-methylcyclopropane-1-carbaldehyde is 161.4±33.0 °C and its predicted density is 1.760±0.06 g/cm3 .Scientific Research Applications
Organic Synthesis
“2-Bromo-2-methylcyclopropane-1-carbaldehyde” could be used as a building block in organic synthesis due to its reactive bromo and aldehyde groups . The bromo group can undergo various substitution reactions, while the aldehyde group can participate in condensation reactions.
Synthesis of Bromomethyl Cyclopropane
This compound could be used in the synthesis of structurally various bromomethyl cyclopropane via an α-bromoketone and/or aldehydes with ethyl cyanoacetate or malononitrile and cyanogen bromide (BrCN) in the presence of Et3N .
Synthesis of Thiophene Derivatives
Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications . “2-Bromo-2-methylcyclopropane-1-carbaldehyde” could potentially be used in the synthesis of thiophene derivatives.
Material Science
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Therefore, “2-Bromo-2-methylcyclopropane-1-carbaldehyde” could potentially be used in the development of new organic semiconductors.
Fabrication of Organic Light-Emitting Diodes (OLEDs)
Thiophene-based molecules are used in the fabrication of OLEDs . Therefore, “2-Bromo-2-methylcyclopropane-1-carbaldehyde” could potentially be used in the development of new OLED materials.
Safety and Hazards
The safety data sheet for 2-Bromo-2-methylcyclopropane-1-carbaldehyde indicates that it is a highly flammable liquid and vapor . Precautions should be taken to keep it away from heat, sparks, open flames, and hot surfaces .
Relevant Papers Unfortunately, the search results did not provide any specific peer-reviewed papers related to 2-Bromo-2-methylcyclopropane-1-carbaldehyde . Further literature search may be required to find relevant studies.
properties
IUPAC Name |
2-bromo-2-methylcyclopropane-1-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7BrO/c1-5(6)2-4(5)3-7/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDOOUUOWYSFVTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC1C=O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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